Cas no 17072-38-7 (4-ethyl-1H-Pyrazole)

4-Ethyl-1H-pyrazole is a heterocyclic organic compound featuring a five-membered ring structure with two nitrogen atoms. This pyrazole derivative is valued for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its ethyl substituent enhances lipophilicity, making it useful in modifying the physicochemical properties of target molecules. The compound exhibits stability under standard conditions and is compatible with various functionalization reactions, enabling precise structural modifications. It is particularly relevant in the development of bioactive compounds, including potential therapeutic agents. Careful handling is advised due to its reactivity in certain chemical environments. Suitable for research applications requiring pyrazole-based scaffolds.
4-ethyl-1H-Pyrazole structure
4-ethyl-1H-Pyrazole structure
Product Name:4-ethyl-1H-Pyrazole
CAS No:17072-38-7
MF:C5H8N2
MW:96.1304206848145
MDL:MFCD18449289
CID:1077504
PubChem ID:329776985
Update Time:2025-06-07

4-ethyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-1H-Pyrazole
    • (4-ethyl)pyrazole
    • 1H-Pyrazole, 4-ethyl-
    • 4-Aethyl-1H-pyrazol
    • 4-Ethyl-pyrazol
    • 4-ethylpyrazole
    • 4-ethyl-pyrazole
    • AGN-PC-00K5BE
    • AM803320
    • SureCN252482
    • EN300-71365
    • IHNXHUNMFYXQCG-UHFFFAOYSA-N
    • 17072-38-7
    • 4-Ethyl-1H-pyrazole, AldrichCPR
    • DB-340258
    • CS-0208841
    • Z1139192482
    • MFCD18449289
    • LS-05906
    • AKOS006282291
    • DTXSID00513322
    • SY086657
    • ALBB-017829
    • MDL： MFCD18449289
    • Inchi： 1S/C5H8N2/c1-2-5-3-6-7-4-5/h3-4H,2H2,1H3,(H,6,7)
    • InChI Key： IHNXHUNMFYXQCG-UHFFFAOYSA-N
    • SMILES： N1C=C(C=N1)CC

Computed Properties

  • Exact Mass: 96.06884
  • Monoisotopic Mass: 96.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 54
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

4-ethyl-1H-Pyrazole Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-ethyl-1H-Pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CBR01738-1G
4-Ethyl-1H-pyrazole
 17072-38-7
1g
 ¥8096.42 2023-11-13
TRC
E939193-10mg
4-Ethyl-1H-pyrazole
 17072-38-7
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 $ 50.00 2022-06-05
TRC
E939193-50mg
4-Ethyl-1H-pyrazole
 17072-38-7
50mg
 $ 135.00 2022-06-05
TRC
E939193-100mg
4-Ethyl-1H-pyrazole
 17072-38-7
100mg
 $ 230.00 2022-06-05
Chemenu
CM362867-1g
4-Ethyl-1h-pyrazole
 17072-38-7 95%+
1g
 $508 2023-02-02
eNovation Chemicals LLC
Y1258711-250mg
4-ethyl-1H-pyrazole
 17072-38-7 95%
250mg
 $145 2024-06-06
eNovation Chemicals LLC
Y1258711-1g
4-ethyl-1H-pyrazole
 17072-38-7 95%
1g
 $265 2024-06-06
eNovation Chemicals LLC
Y1258711-5g
4-ethyl-1H-pyrazole
 17072-38-7 95%
5g
 $880 2024-06-06
abcr
AB305449-500 mg
4-Ethyl-1H-pyrazole, 95%; .
 17072-38-7 95%
500MG
 €373.00 2022-03-03
abcr
AB305449-1 g
4-Ethyl-1H-pyrazole, 95%; .
 17072-38-7 95%
1g
 €447.00 2022-03-03

4-ethyl-1H-Pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17072-38-7)4-ethyl-1H-Pyrazole
Order Number:A1071095
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:46
Price ($):228.0/844.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:17072-38-7)4-ethyl-1H-Pyrazole
A1071095
Purity:99%/99%
Quantity:1g/5g
Price ($):228.0/844.0
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